Cas no 19416-70-7 (Ammonium 4-Nitrobenzoate)

Ammonium 4-Nitrobenzoate Properties

Names and Identifiers

• ammonium 4-nitrobenzoate dihydrate
• AMMONIUM P- NITROBENZOATE
• AMMONIUM 4-NITROBENZOATE DIHYDRATE,PHARMACEUTIACL GRADE
• Benzoicacid, 4-nitro-, ammonium salt (9CI)
• Benzoic acid, p-nitro-, ammonium salt(8CI)
• Ammonium 4-nitrobenzoate
• Ammonium p-nitrobenzoate
• azane;4-nitrobenzoic acid
• 19416-70-7
• DTXCID7036084
• DTXSID7066489
• JZIWMKUVMWKKLP-UHFFFAOYSA-N
• +Expand

• MDL： MFCD12827539
• InChIKey： JZIWMKUVMWKKLP-UHFFFAOYSA-N
• Inchi： 1S/C7H5NO4.H3N.2H2O/c9-7(10)5-1-3-6(4-2-5)8(11)12;;;/h1-4H,(H,9,10);1H3;2*1H2
• SMILES： C1=C(C=CC(=C1)[N+](=O)[O-])C(=O)O.N

Computed Properties

• Exact Mass: 184.04800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 184.04840674g/mol
• Heavy Atom Count: 13
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• LogP: 2.14010
• PSA: 86.36000
• Boiling Point: 411.3°C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: 202.6°C
• Color/Form: No data avaiable
• Density: No data available

Ammonium 4-Nitrobenzoate Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Ammonium 4-Nitrobenzoate Customs Data

• HS CODE：2923900090
• Customs Data：

  China Customs Code:

  2923900090

  Overview:

  2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%